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Compound of Interest

Compound Name: C.1. Acid yellow 172

Cat. No.: B098299

Essential Safety and Handling Guide for C.I. Acid
Yellow 172

This guide provides crucial safety and logistical information for the handling and disposal of C.I.
Acid Yellow 172, tailored for researchers, scientists, and drug development professionals. The
following procedural steps will ensure safe laboratory practices when working with this acidic
dye.

Understanding the Hazards

C.l. Acid Yellow 172, as an acidic dye, presents primary hazards through the inhalation of
airborne particles and direct contact with skin and eyes.[1] When in powdered form, minimizing
dust generation is critical. The substance may cause irritation to the skin, eyes, and respiratory
tract.[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.
The following table summarizes the recommended PPE for handling C.I. Acid Yellow 172.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b098299?utm_src=pdf-interest
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C_I_Acid_Yellow_232.pdf
https://www.cncolorchem.com/upLoad/file/20170313/14893958454642759.pdf
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications & Rationale

Respiratory Protection

NIOSH-approved particulate

respirator

Essential when handling the
dye in its powdered form to
prevent inhalation of dust

particles.[1]

Eye and Face Protection

Chemical safety goggles with
side-shields or a full-face
shield

Protects against dust particles
and potential splashes of dye
solutions.[1][3] A face shield
should be worn over goggles

for maximum protection.[4]

Hand Protection

Chemically resistant gloves

Nitrile or butyl rubber gloves
are recommended to prevent
skin contact.[1][5] Gloves
should be inspected before

use.[3]

Body Protection

Laboratory coat or chemical-

resistant apron/suit

A lab coat should be worn to
protect clothing and prevent
skin exposure.[1] For larger
quantities or splash risks, a
chemical-resistant suit made of
PVC or neoprene with sealed

seams is advisable.[5]

Foot Protection

Chemical-resistant boots

Recommended when cleaning
up spills to provide extra
protection against acids and

solvents.[4]

Quantitative Safety Data

Specific quantitative data for C.l. Acid Yellow 172 is limited. The information below is based on

general knowledge of similar acid dyes and should be used as a guideline.
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Parameter Value/Recommendation Source

6359-98-4 (for C.I. Acid Yellow

CAS Number [6]
17)

Physical State Yellow Powder [3]

pH of Solution Acidic [1]

Strong oxidizing agents, strong
Incompatibility reducing agents, acids, and
alkalies.[1][2][7]

Follow general guidelines for
nuisance dust, such as
o OSHA's PEL of 15 mg/m3 (total
Exposure Limits (General) ) [1]
dust) and 5 mg/m3 (respirable
fraction), until specific data is

available.

Operational and Disposal Plans
Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks.

o Ventilation: Always handle C.I. Acid Yellow 172 in a well-ventilated area, preferably within a
chemical fume hood.[6][8]

e Preventing Dust and Static: Use equipment and techniques that minimize dust generation.[2]
Employ non-sparking tools and take precautionary measures against static discharge.[3][6]

o Equipment: Ensure all equipment used is dedicated to dye work and not used for food
preparation.[9]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials and foodstuffs.[3][8]

Step-by-Step Disposal Plan
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Proper disposal is critical for laboratory safety and environmental compliance.
o Waste Segregation:

o Solid Waste: Carefully sweep or vacuum solid C.I. Acid Yellow 172 powder and
contaminated materials (e.g., weighing paper, gloves). Avoid creating dust. Place the
collected waste into a designated, clearly labeled, and sealed container for hazardous
waste.[6][10]

o Liquid Waste: Collect aqueous solutions of the dye in a designated, labeled hazardous
waste container. Do not dispose of this waste down the drain.[11]

» Container Labeling: Ensure all waste containers are appropriately labeled with the chemical
name and associated hazards.

» Disposal Route: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal company.[12] Do not
pour onto the ground or into public sewer systems.[6]

Emergency Procedures: First Aid

In the event of exposure, immediate action is necessary.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1][3]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area thoroughly with soap
and plenty of water.[3][7] Consult a physician if

irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do.[1][7] Seek medical

attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[1][3]

Workflow for Handling C.I. Acid Yellow 172
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Caption: Workflow for the safe handling and disposal of C.I. Acid Yellow 172.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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